Cas no 1807043-44-2 (3,5-Dibromo(3-bromopropyl)benzene)

• Product Name: 3,5-Dibromo(3-bromopropyl)benzene
• CAS No: 1807043-44-2
• MF: C₉H₉Br₃
• MW: 356.879760503769
• CID: 4974615
• Update Time: 2025-10-28

3,5-Dibromo(3-bromopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo(3-bromopropyl)benzene

• Inchi： 1S/C9H9Br3/c10-3-1-2-7-4-8(11)6-9(12)5-7/h4-6H,1-3H2
• InChI Key： PRNTXVJYZVQUKC-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C=1)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 3,5-Dibromo(3-bromopropyl)benzene

3,5-Dibromo(3-bromopropyl)benzene (CAS No. 1807043-44-2)

3,5-Dibromo(3-bromopropyl)benzene, also known by its CAS registry number 1807043-44-2, is a brominated aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its role in the development of novel materials with tailored electronic and mechanical properties.

The molecular structure of 3,5-Dibromo(3-bromopropyl)benzene consists of a benzene ring substituted with two bromine atoms at the 3 and 5 positions, along with a propyl chain bearing an additional bromine atom at the terminal position. This substitution pattern imparts the compound with a combination of hydrophobic and electron-withdrawing properties, making it suitable for applications that require both stability and reactivity. The compound's structure has been extensively studied using computational chemistry tools, which have provided insights into its electronic configuration and reactivity under different conditions.

Recent research has focused on the synthesis and characterization of 3,5-Dibromo(3-bromopropyl)benzene derivatives for use in polymer science. For instance, studies have demonstrated that this compound can serve as a precursor for the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in aerospace, electronics, and automotive industries where durable materials are required.

In addition to its role in polymer science, 3,5-Dibromo(3-bromopropyl)benzene has shown promise in drug discovery efforts. Its unique bromination pattern allows for selective substitution reactions, enabling the creation of bioactive molecules with specific pharmacological properties. Recent advancements in medicinal chemistry have leveraged this compound to develop analogs that exhibit potent anti-inflammatory and anticancer activities.

The environmental impact of 3,5-Dibromo(3-bromopropyl)benzene has also been a topic of interest in recent studies. Research indicates that while the compound exhibits moderate biodegradability under certain conditions, its persistence in aquatic environments necessitates careful handling during industrial processes. Efforts are underway to develop eco-friendly synthesis methods and disposal protocols to minimize its environmental footprint.

Looking ahead, the versatility of 3,5-Dibromo(3-bromopropyl)benzene is expected to drive further innovation across multiple disciplines. Its ability to act as a versatile building block for complex molecules positions it as a valuable tool in the arsenal of modern chemists and material scientists.